Cas no 1602835-06-2 (2-amino-4-methylhexan-3-one)
2-amino-4-methylhexan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-methylhexan-3-one
- EN300-1838163
- 1602835-06-2
-
- Inchi: 1S/C7H15NO/c1-4-5(2)7(9)6(3)8/h5-6H,4,8H2,1-3H3
- InChI Key: ZPIPRMVLELXFJI-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)C(C)CC
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.1Ų
2-amino-4-methylhexan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838163-1g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-5g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 5g |
$1614.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-10g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 10g |
$2393.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-0.05g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-0.1g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-0.25g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-0.5g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-1.0g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1838163-2.5g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1838163-5.0g |
2-amino-4-methylhexan-3-one |
1602835-06-2 | 5g |
$3396.0 | 2023-06-02 |
2-amino-4-methylhexan-3-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-amino-4-methylhexan-3-one
Chemical Profile of 2-amino-4-methylhexan-3-one (CAS No. 1602835-06-2)
2-amino-4-methylhexan-3-one, identified by its Chemical Abstracts Service (CAS) number 1602835-06-2, is a significant organic compound with a molecular structure that combines both amine and ketone functional groups. This unique configuration makes it a compound of interest in various chemical and pharmaceutical applications, particularly in the synthesis of complex molecules and as an intermediate in drug development. The presence of both a primary amine and a ketone group provides versatile reactivity, enabling its use in diverse synthetic pathways.
The compound belongs to the class of saturated aliphatic amines and ketones, characterized by its six-carbon backbone with substituents that enhance its chemical properties. The amine group at the second carbon position and the ketone group at the third carbon position contribute to its reactivity, making it a valuable building block in organic synthesis. This structural motif is frequently encountered in natural products and pharmaceutical intermediates, underscoring the compound's potential utility.
In recent years, research has highlighted the importance of such multifunctional compounds in drug discovery. The dual functionality of 2-amino-4-methylhexan-3-one allows for selective modifications at both the amine and ketone sites, enabling the construction of more complex structures. For instance, the amine group can participate in condensation reactions with carboxylic acids to form amides, while the ketone group can undergo reductions to alcohols or oxidations to esters. These transformations are crucial in medicinal chemistry for creating novel bioactive molecules.
One of the most compelling applications of 2-amino-4-methylhexan-3-one is in the synthesis of peptide mimetics and peptidomimetics. Peptides are essential signaling molecules in biological systems, but their susceptibility to degradation limits their therapeutic use. Peptidomimetics, designed to mimic peptide scaffolds while offering improved stability and bioavailability, represent a significant advancement in drug design. The structural features of 2-amino-4-methylhexan-3-one make it an ideal candidate for constructing such mimetics, providing a framework that can be modified to target specific biological pathways.
Recent studies have demonstrated the utility of 2-amino-4-methylhexan-3-one in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is often associated with disease states. By leveraging the compound's reactivity, researchers have designed derivatives that can selectively inhibit aberrant kinase activity. The ability to modify both the amine and ketone groups allows for fine-tuning of binding interactions, enhancing potency and selectivity.
The pharmaceutical industry has also explored 2-amino-4-methylhexan-3-one as a precursor for neuroactive compounds. Neurotransmitter analogs and receptor modulators are essential for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The compound's structural flexibility enables the creation of molecules that can interact with neurotransmitter receptors or modulate neuronal signaling pathways. Its incorporation into pharmacophores has led to promising candidates that exhibit improved pharmacokinetic profiles compared to traditional small-molecule drugs.
Beyond pharmaceutical applications, 2-amino-4-methylhexan-3-one finds utility in agrochemical research. The synthesis of novel pesticides and herbicides often relies on functionalized aliphatic compounds due to their efficacy and environmental compatibility. Researchers have utilized derivatives of this compound to develop environmentally benign alternatives to conventional agrochemicals. The ability to modify its structure allows for tailored properties such as enhanced biodegradability or targeted specificity against pests.
The chemical synthesis of 2-amino-4-methylhexan-3-one itself is an area of active investigation. Advances in catalytic methods have enabled more efficient production routes, reducing costs and improving yields. For instance, asymmetric synthesis techniques have been employed to produce enantiomerically pure forms of the compound, which are crucial for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.
In conclusion,2-amino-4-methylhexan-3-one (CAS No. 1602835-06-2) is a versatile organic compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in drug development, agrochemical synthesis, and material science. As research continues to uncover new synthetic methodologies and applications,2-amino-4-methylhexan-3-one is poised to remain at the forefront of chemical innovation.
1602835-06-2 (2-amino-4-methylhexan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)